Cas no 909731-76-6 (4-(1-oxopropan-2-yl)benzonitrile)

4-(1-oxopropan-2-yl)benzonitrile structure

909731-76-6 structure

Product Name:4-(1-oxopropan-2-yl)benzonitrile

CAS No:909731-76-6

MF:C₁₀H₉NO

MW:159.184562444687

CID:3394727

PubChem ID:16102374

Update Time:2025-04-21

4-(1-oxopropan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- BENZONITRILE, 4-(1-METHYL-2-OXOETHYL)-
- 4-(1-oxopropan-2-yl)benzonitrile
- EN300-1834339
- SCHEMBL22753334
- 909731-76-6
- Inchi： 1S/C10H9NO/c1-8(7-12)10-4-2-9(6-11)3-5-10/h2-5,7-8H,1H3
- InChI Key： ZLWLUIBYEXRWKG-UHFFFAOYSA-N
- SMILES： O=CC(C)C1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 159.068413911Da
Monoisotopic Mass: 159.068413911Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 40.9Å²

4-(1-oxopropan-2-yl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1834339-0.05g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		0.05g	$827.0	2023-09-19
Enamine	EN300-1834339-0.1g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		0.1g	$867.0	2023-09-19
Enamine	EN300-1834339-0.25g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		0.25g	$906.0	2023-09-19
Enamine	EN300-1834339-0.5g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		0.5g	$946.0	2023-09-19
Enamine	EN300-1834339-1.0g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		1g	$1142.0	2023-06-03
Enamine	EN300-1834339-2.5g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		2.5g	$1931.0	2023-09-19
Enamine	EN300-1834339-5.0g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		5g	$3313.0	2023-06-03
Enamine	EN300-1834339-10.0g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		10g	$4914.0	2023-06-03
Enamine	EN300-1834339-1g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		1g	$986.0	2023-09-19
Enamine	EN300-1834339-5g	4-(1-oxopropan-2-yl)benzonitrile	909731-76-6		5g	$2858.0	2023-09-19

4-(1-oxopropan-2-yl)benzonitrile Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
5. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002

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